Cas no 57702-05-3 (tridecanone)

• Product name: tridecanone
• CAS No: 57702-05-3
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 1606321
• PubChem ID: 42549

tridecanone Chemical and Physical Properties

Names and Identifiers

• tridecanone
• 260-910-0
• Tridecan-2-one
• UNII-9NGA9IM4WZ
• F73182
• EINECS 260-910-0
• NSC158430
• NS00051621
• 9NGA9IM4WZ
• AKOS006274343
• EINECS 250-298-3
• 57702-05-3
• SCHEMBL6041084
• Tridecan-5-one
• DTXSID00952934
• NSC 158430
• AI3-38183
• NSC-158430
• 5-Tridecanone
• 30692-16-1

• Inchi： InChI=1S/C13H26O/c1-3-5-7-8-9-10-12-13(14)11-6-4-2/h3-12H2,1-2H3
• InChI Key： VCTJSLKBPLOIOT-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(=O)CCCC

Computed Properties

• Exact Mass: 198.19848
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.1

Experimental Properties

• PSA: 17.07